1,3-Dimethyl-8-(4-methylpiperidin-1-yl)-7-(4-nitrobenzyl)-3,7-dihydro-1H-purine-2,6-dione
1,3-Dimethyl-8-(4-methylpiperidin-1-yl)-7-(4-nitrobenzyl)-3,7-dihydro-1H-purine-2,6-dione
Brand Name:
Vulcanchem
CAS No.:
667881-12-1
VCID:
VC0481949
InChI:
InChI=1S/C20H24N6O4/c1-13-8-10-24(11-9-13)19-21-17-16(18(27)23(3)20(28)22(17)2)25(19)12-14-4-6-15(7-5-14)26(29)30/h4-7,13H,8-12H2,1-3H3
SMILES:
CC1CCN(CC1)C2=NC3=C(N2CC4=CC=C(C=C4)[N+](=O)[O-])C(=O)N(C(=O)N3C)C
Molecular Formula:
C20H24N6O4
Molecular Weight:
412.4g/mol
1,3-Dimethyl-8-(4-methylpiperidin-1-yl)-7-(4-nitrobenzyl)-3,7-dihydro-1H-purine-2,6-dione
CAS No.: 667881-12-1
Main Products
VCID: VC0481949
Molecular Formula: C20H24N6O4
Molecular Weight: 412.4g/mol
| CAS No. | 667881-12-1 |
|---|---|
| Product Name | 1,3-Dimethyl-8-(4-methylpiperidin-1-yl)-7-(4-nitrobenzyl)-3,7-dihydro-1H-purine-2,6-dione |
| Molecular Formula | C20H24N6O4 |
| Molecular Weight | 412.4g/mol |
| IUPAC Name | 1,3-dimethyl-8-(4-methylpiperidin-1-yl)-7-[(4-nitrophenyl)methyl]purine-2,6-dione |
| Standard InChI | InChI=1S/C20H24N6O4/c1-13-8-10-24(11-9-13)19-21-17-16(18(27)23(3)20(28)22(17)2)25(19)12-14-4-6-15(7-5-14)26(29)30/h4-7,13H,8-12H2,1-3H3 |
| Standard InChIKey | COJROSKWYDTYSU-UHFFFAOYSA-N |
| SMILES | CC1CCN(CC1)C2=NC3=C(N2CC4=CC=C(C=C4)[N+](=O)[O-])C(=O)N(C(=O)N3C)C |
| Canonical SMILES | CC1CCN(CC1)C2=NC3=C(N2CC4=CC=C(C=C4)[N+](=O)[O-])C(=O)N(C(=O)N3C)C |
| PubChem Compound | 989613 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume